N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)-2-(m-tolyl)acetamide

• IUPAC Name: N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H24N2O2/c1-15-6-5-7-17(12-15)13-20(24)22-18-10-9-16(2)19(14-18)23-11-4-3-8-21(23)25/h5-7,9-10,12,14H,3-4,8,11,13H2,1-2H3,(H,22,24)
• InChI Key: CUBSCEPSCBKYFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC(=C(C=C2)C)N3CCCCC3=O
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)-2-(m-tolyl)acetamide, commonly known as MMTP, is a synthetic opioid compound that has been extensively studied for its potential use in pain management. MMTP belongs to the class of drugs known as mu-opioid receptor agonists and has been shown to have strong analgesic effects in animal models.

Scientific Research Applications

Synthesis Methods for Piperidine Derivatives

Piperidines serve as essential building blocks for drug construction. Researchers have explored various synthetic methods to access substituted piperidines. Notably, recent advances include intra- and intermolecular reactions leading to the formation of different piperidine derivatives:

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Biological Evaluation

Scientists continually evaluate the biological activity of synthetic and natural piperidines. Their pharmacological properties, including receptor binding, enzyme inhibition, and cellular effects, are studied extensively. Researchers aim to discover novel drugs containing piperidine scaffolds.